1H-1-Benzazepine, 2,3,4,5-tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-((4-(2-(1-oxopropoxy)ethyl)-1-piperazinyl)acetyl)-, dihydrochloride
Description
1H-1-Benzazepine, 2,3,4,5-tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-((4-(2-(1-oxopropoxy)ethyl)-1-piperazinyl)acetyl)-, dihydrochloride is a benzazepine derivative characterized by a fused seven-membered azepine ring substituted with fluorine atoms at positions 8 and 4-fluorophenyl. The dihydrochloride salt formulation improves aqueous solubility and stability, critical for pharmaceutical applications .
Key structural features:
- Benzazepine core: Provides a rigid scaffold for receptor binding.
- Fluorine substitutions: At the 8-position of the benzazepine and the 4-position of the phenyl group, likely influencing metabolic stability and electronic effects.
- Piperazinyl-acetyl side chain: Modifies pharmacokinetic properties and introduces hydrogen-bonding capabilities.
- Dihydrochloride salt: Enhances bioavailability and crystallinity .
Properties
CAS No. |
77796-05-5 |
|---|---|
Molecular Formula |
C27H35Cl2F2N3O3 |
Molecular Weight |
558.5 g/mol |
IUPAC Name |
2-[4-[2-[8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethyl propanoate;dihydrochloride |
InChI |
InChI=1S/C27H33F2N3O3.2ClH/c1-2-27(34)35-17-16-30-12-14-31(15-13-30)19-26(33)32-11-3-4-23(20-5-7-21(28)8-6-20)24-10-9-22(29)18-25(24)32;;/h5-10,18,23H,2-4,11-17,19H2,1H3;2*1H |
InChI Key |
FNMWGXYUFKOZRQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)OCCN1CCN(CC1)CC(=O)N2CCCC(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[4-[2-[8-Fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethylpropanoate dihydrochloride involves multiple steps, starting from the preparation of the benzazepine core. The key steps include:
Formation of the Benzazepine Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a substituted phenylamine and a ketone.
Introduction of Fluorine Atoms: Fluorination can be carried out using reagents like Selectfluor or N-fl
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Modified Piperazine Chains
Compound 13 and 14 (from Pharmacological Reports, 2021)
- Core structure : 1,3-Diazaspiro[4.5]decane-2,4-dione (spirocyclic system) vs. benzazepine.
- Substituents :
- 13 : 8-phenyl and 3-(3-(4-phenylpiperazin-1-yl)propyl).
- 14 : 3-chlorophenyl substitution on the piperazine.
- Key differences :
VUFB-14127 (Synonym of the target compound, ECHEMI, 2022)
- Modification : The hydroxyethyl group replaces the 1-oxopropoxy ethyl in the target compound.
- Impact: Reduced lipophilicity and altered metabolic pathways due to the absence of the propanoyl ester .
Heterocyclic Analogues with Isoxazole or Coumarin Moieties
Compounds 8b and 8c (from Molecules, 2013)
- Core structure : Naphtho[1,2-c]isoxazole (8b) and benzo[3,4]cycloepta[2,1-c]isoxazole (8c).
- Substituents : Chlorine at positions 7 (8b) or 8 (8c) and phenethyl-piperidine groups.
- Phenethyl-piperidine side chains may target different receptors (e.g., sigma or opioid) compared to the piperazinyl-acetyl group in the target compound .
Triazolone Derivatives with Piperazine Linkers
PF 43(1) Compounds d and e (from Pharmacopeial Forum, 2017)
- Core structure : Triazol-3-one with dioxolane and dichlorophenyl groups.
- Substituents : Piperazine-linked phenyl groups with isopropyl or sec-butyl chains.
- Key differences :
Comparative Analysis Table
Research Findings and Limitations
- Pharmacological data gaps : Direct comparisons of binding affinity, IC₅₀, or metabolic stability between the target compound and analogues are absent in publicly available literature.
- Structural trends : Fluorine substitutions and piperazine modifications consistently correlate with improved metabolic stability and target selectivity in benzazepine derivatives .
- Synthetic challenges : The 1-oxopropoxy ethyl group in the target compound introduces synthetic complexity compared to hydroxyethyl or phenylpiperazine analogues .
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